Cas no 117014-32-1 (Boc-Asp(Ofm)-OH)

• Product Name: Boc-Asp(Ofm)-OH
• CAS No: 117014-32-1
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• MDL: MFCD00076916
• CID: 180571
• PubChem ID: 164019
• Update Time: 2025-06-13

Boc-Asp(Ofm)-OH Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-(9H-fluoren-9-ylmethyl) ester
• (2S)-2-{[(tert-Butoxy)carbonyl]amino}-4-(9H-fluoren-9-ylmethoxy)-4-oxobutanoic acid
• BOC-ASP(OFM)-OH
• Boc-Asp(OFm)-OH Boc-L-aspartic acid β-9-fluorenylmethyl ester
• Boc-L-aspartic acid ß-9-fluorenylmethyl ester
• Anthrarufin
• (2S)-4-(9H-fluoren-9-ylmethoxy)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
• Boc-L-Asp(Fm)-OH
• BOC-L-ASP(OFM)-OH
• BOC-ASPARTIC ACID(OFM)
• (Tert-Butoxy)Carbonyl Asp(OFm)-OH
• BOC-L-ASPARTIC ACID-B-FLUORENYLMETHYLESTER
• Boc-L-aspartic acid β-9-fluorenylmethyl ester
• BOC-L-ASPARTIC ACID-BETA-FLUORENYLMETHYL ESTER
• BOC-L-ASPARTIC ACID BETA-9-FLUORENYLMETHYL ESTER
• Boc-L-aspartic acid ?-9-fluorenylmethyl ester98+%
• (2S)-2-[(tert-butoxycarbonyl)amino]-4-(9H-fluoren-9-ylmethoxy)-4-oxobutanoic acid
• L-Aspartic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 4-(9H-fluoren-9-ylmethyl) ester
• 117014-32-1
• CS-0040952
• SS-4125
• L-Aspartic acid, N-((1,1-dimethylethoxy)carbonyl)-, 4-(9H-fluoren-9-ylmethyl) ester
• (S)-4-((9H-fluoren-9-yl)methoxy)-2-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
• SCHEMBL8350968
• DTXSID50151672
• N-alpha-tert-Butyloxycarbonyl-aspartic acid gamma-fluorenylmethyl ester
• Nalpha-Boc-asp-gamma-fluorenylmethyl ester
• (S)-4-((9H-fluoren-9-yl)methoxy)-2-(tert-butoxycarbonylamino)-4-oxobutanoic acid
• BA-gamma-Fme
• A893470
• NHLRMCFWGFPSLT-IBGZPJMESA-N
• J-502455
• AKOS015893272
• AKOS015838052
• MFCD00076916
• DTXCID7074163
• Boc-Asp(Ofm)-OH

• MDL： MFCD00076916
• Inchi： 1S/C23H25NO6/c1-23(2,3)30-22(28)24-19(21(26)27)12-20(25)29-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,26,27)/t19-/m0/s1
• InChI Key： NHLRMCFWGFPSLT-IBGZPJMESA-N
• SMILES： O(C(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.16800
• Monoisotopic Mass: 411.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.251±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 146-148 ºC
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
• PSA: 101.93000
• LogP: 4.10100
• Solubility: Not determined

Boc-Asp(Ofm)-OH Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-Asp(Ofm)-OH

Recent Advances in the Application of Boc-Asp(Ofm)-OH (CAS: 117014-32-1) in Peptide Synthesis and Drug Development

Boc-Asp(Ofm)-OH (CAS: 117014-32-1) is a protected aspartic acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The compound features a tert-butyloxycarbonyl (Boc) group protecting the α-amino group and a 9-fluorenylmethyl (Fm) ester protecting the β-carboxyl group. This dual protection strategy is crucial for the selective deprotection and activation required in stepwise peptide assembly. Recent studies have highlighted its utility in the synthesis of complex peptides, including those with therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Boc-Asp(Ofm)-OH in the synthesis of aspartic acid-rich peptides, which are challenging due to side reactions such as aspartimide formation. The study reported that the Ofm group significantly reduces aspartimide formation compared to traditional protecting groups, improving peptide purity and yield. This advancement is particularly relevant for the production of peptide-based drugs targeting neurodegenerative diseases, where aspartic acid residues play a critical role in peptide function.

In addition to its role in peptide synthesis, Boc-Asp(Ofm)-OH has been investigated for its potential in prodrug design. A recent preprint on bioRxiv (2024) described its use in the development of pH-sensitive prodrugs, where the Ofm group acts as a cleavable linker under acidic conditions, such as those found in tumor microenvironments. This application leverages the compound's stability under physiological conditions and its selective deprotection in target tissues, offering a promising strategy for targeted drug delivery.

Further research has explored the scalability of Boc-Asp(Ofm)-OH in industrial settings. A 2024 report by a leading peptide manufacturer highlighted improvements in the large-scale production of the compound, reducing costs and increasing accessibility for pharmaceutical applications. These developments are expected to facilitate the broader adoption of Boc-Asp(Ofm)-OH in both academic and industrial research, particularly in the synthesis of therapeutic peptides and peptidomimetics.

In conclusion, Boc-Asp(Ofm)-OH (CAS: 117014-32-1) continues to be a valuable tool in peptide chemistry, with recent advancements underscoring its versatility and efficacy. Its applications span from basic research to drug development, with ongoing studies exploring new therapeutic avenues. As the demand for peptide-based therapeutics grows, the role of this protected amino acid derivative is likely to expand, driven by its unique chemical properties and the continuous improvements in its synthesis and application.